Cas no 1309981-12-1 ((5-methylpyrazin-2-yl)boronic acid)

• Product Name: (5-methylpyrazin-2-yl)boronic acid
• CAS No: 1309981-12-1
• MF: C₅H₇BN₂O₂
• MW: 137.932280778885
• MDL: MFCD09879031
• CID: 1006956
• PubChem ID: 45785560
• Update Time: 2025-06-28

(5-methylpyrazin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-METHYLPYRAZINE-2-BORONIC ACID
• (5-methylpyrazin-2-yl)boronic acid
• A936418
• AKOS006312675
• AB54260
• EN300-3273847
• DA-18177
• 1309981-12-1

• MDL： MFCD09879031
• Inchi： 1S/C5H7BN2O2/c1-4-2-8-5(3-7-4)6(9)10/h2-3,9-10H,1H3
• InChI Key： JGQPLJPKKYQARO-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C)C=N1)O

Computed Properties

• Exact Mass: 138.0600576g/mol
• Monoisotopic Mass: 138.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on (5-methylpyrazin-2-yl)boronic acid

Introduction to (5-methylpyrazin-2-yl)boronic Acid (CAS No. 1309981-12-1)

(5-methylpyrazin-2-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. With the CAS number 1309981-12-1, this compound is recognized for its role as a key intermediate in the synthesis of various biologically active molecules. Its unique structural properties, characterized by a pyrazine ring substituted with a methyl group and a boronic acid functional group, make it a valuable tool in medicinal chemistry and material science.

The< strong> boronic acid moiety in (5-methylpyrazin-2-yl)boronic acid is particularly noteworthy for its reactivity and utility in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions, which is crucial for constructing complex molecular architectures. The< strong> pyrazine ring, on the other hand, contributes to the compound's stability and compatibility with a wide range of biological systems.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from heterocyclic compounds. Among these, pyrazine derivatives have emerged as promising candidates due to their ability to interact with biological targets in diverse ways. (5-methylpyrazin-2-yl)boronic acid, with its well-defined structure, has been explored as a precursor in the synthesis of small molecules that exhibit potential pharmacological activity. For instance, studies have demonstrated its utility in generating compounds that target enzymes involved in inflammatory pathways, offering insights into new therapeutic strategies.

The pharmaceutical industry has been particularly interested in boronic acids due to their role as pharmacophores in several FDA-approved drugs. The< strong> boronic acid functional group is known for its ability to form stable complexes with biological molecules, making it an attractive feature for drug design. (5-methylpyrazin-2-yl)boronic acid leverages this property, serving as a building block for the development of next-generation medications. Researchers have utilized this compound to create derivatives that exhibit enhanced binding affinity and selectivity towards disease-causing proteins.

Advances in computational chemistry have further enhanced the understanding of how (5-methylpyrazin-2-yl)boronic acid behaves in various chemical environments. Molecular modeling studies have revealed that the< strong> methylpyrazin-2-yl moiety can adopt multiple conformations, influencing its reactivity and interaction with other molecules. These insights have guided the design of more effective synthetic routes and improved our ability to predict the biological activity of derived compounds.

The material science applications of (5-methylpyrazin-2-yl)boronic acid are also noteworthy. Its ability to form coordination complexes with metals has been exploited in the development of catalysts and functional materials. For example, researchers have incorporated this compound into metal-organic frameworks (MOFs), which are highly porous materials with applications ranging from gas storage to separation technologies. The< strong> boronic acid groups facilitate interactions with metal ions, enhancing the stability and functionality of these materials.

In conclusion, (5-methylpyrazin-2-yl)boronic acid (CAS No. 1309981-12-1) represents a significant advancement in both pharmaceutical and chemical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug discovery and material science is likely to grow even further.